Cas no 1806449-46-6 (2-Methoxy-5-(2-oxopropyl)mandelic acid)

• Product Name: 2-Methoxy-5-(2-oxopropyl)mandelic acid
• CAS No: 1806449-46-6
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4939061
• Update Time: 2025-06-24

2-Methoxy-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c1-7(13)5-8-3-4-10(17-2)9(6-8)11(14)12(15)16/h3-4,6,11,14H,5H2,1-2H3,(H,15,16)
• InChI Key： GZYHEKPOFYIRKQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CC(C)=O)C=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.8
• Molecular Weight: 238.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methoxy-5-(2-oxopropyl)mandelic acid

Professional Introduction to 2-Methoxy-5-(2-oxopropyl)mandelic Acid (CAS No. 1806449-46-6)

2-Methoxy-5-(2-oxopropyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806449-46-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework comprising a mandelic acid derivative with methoxy and oxopropyl substituents, exhibits a distinct chemical profile that makes it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 2-methoxy-5-(2-oxopropyl)mandelic acid incorporates both functional and sterically influencing groups. The methoxy group at the 2-position introduces a hydrophilic character, enhancing solubility in polar solvents, while the 5-(2-oxopropyl) substituent adds a reactive aldehyde-like functionality, reminiscent of α-hydroxyketones. This combination positions the compound as a versatile building block for further chemical modifications, including condensation reactions, oxidation, and reduction processes.

In recent years, the pharmaceutical industry has shown increasing interest in mandelic acid derivatives due to their potential biological activities. Specifically, modifications at the α-carbon position can influence enzyme binding affinity and metabolic stability, key factors in drug design. The presence of both hydroxyl and carbonyl groups in 2-methoxy-5-(2-oxopropyl)mandelic acid allows for diverse derivatization strategies, making it a candidate for synthesizing chiral auxiliaries or prodrugs with enhanced pharmacokinetic profiles.

One of the most compelling aspects of this compound is its utility in the synthesis of enzyme inhibitors. Research has demonstrated that mandelic acid derivatives can serve as substrates or transition-state mimics for various hydrolases and oxidoreductases. For instance, studies have explored its incorporation into peptidomimetics designed to target proteases involved in inflammatory pathways. The methoxy group enhances binding interactions with specific amino acid residues, improving receptor affinity, while the (2-oxopropyl) moiety can be engineered to modulate reactivity at the active site.

Recent advancements in computational chemistry have further highlighted the synthetic potential of 2-methoxy-5-(2-oxopropyl)mandelic acid. Molecular modeling studies indicate that this compound can adopt multiple conformations depending on its environment, which may influence its interactions with biological targets. Such insights are critical for rational drug design, allowing medicinal chemists to predict and optimize binding affinities with high precision. The integration of machine learning algorithms has enabled rapid screening of derivatives based on structural features like hydrophobicity and electronic distribution.

The role of this compound in medicinal chemistry extends beyond enzyme inhibition. It has been investigated as a precursor for non-peptide analogs targeting G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. The structural flexibility provided by the (2-oxopropyl) group allows for fine-tuning of steric hindrance and electronic properties, crucial for achieving high selectivity against off-target receptors. This adaptability underscores the compound’s significance as a scaffold for next-generation therapeutics.

In industrial applications, 2-methoxy-5-(2-oxopropyl)mandelic acid (CAS No. 1806449-46-6) is synthesized through multi-step organic transformations involving condensation reactions followed by functional group interconversions. Advances in catalytic methods have improved yield and purity, making large-scale production more feasible. For example, asymmetric hydrogenation techniques have been employed to introduce enantiomerically pure derivatives with enhanced pharmacological activity.

The growing demand for bioactive mandelic acid derivatives has prompted exploration into greener synthetic routes. Biocatalytic approaches using engineered enzymes have shown promise in producing these compounds with minimal environmental impact. Such methodologies align with global sustainability goals while maintaining high chemical yields and selectivity. The adaptability of 2-methoxy-5-(2-oxopropyl)mandelic acid as a synthetic intermediate makes it an attractive candidate for these eco-friendly processes.

Future research directions may focus on expanding the chemical space accessible through modifications of this core structure. Techniques such as directed evolution or DNA-encoded library screening could uncover novel derivatives with unexpected biological functions. Additionally, nanotechnology-based delivery systems incorporating this compound may enhance therapeutic efficacy by improving bioavailability or targeting specificity.

In conclusion, 2-methoxy-5-(2-oxopropyl)mandelic acid represents a structurally rich and biologically relevant compound with broad applications in pharmaceutical research and development. Its unique combination of functional groups enables diverse synthetic pathways toward innovative drug candidates targeting various diseases. As computational tools and biocatalytic methods continue to evolve, this derivative is poised to play an increasingly important role in next-generation therapeutics.